Cas no 223762-23-0 (3-methyl-1-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-1H-imidazol-3-ium iodide)

• Product Name: 3-methyl-1-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-1H-imidazol-3-ium iodide
• CAS No: 223762-23-0
• MF: C₁₄H₁₆IN₃O
• MW: 369.200815200806
• MDL: MFCD11099740
• CID: 4642145
• Update Time: 2025-06-07

3-methyl-1-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-1H-imidazol-3-ium iodide Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dihydroisoquinolin-2(1H)-ylcarbonyl)-3-methyl-1H-imidazol-3-ium iodide
• 3-methyl-1-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-1H-imidazol-3-ium iodide

• MDL： MFCD11099740
• Inchi： 1S/C14H16N3O.HI/c1-15-8-9-17(11-15)14(18)16-7-6-12-4-2-3-5-13(12)10-16;/h2-5,8-9,11H,6-7,10H2,1H3;1H/q+1;/p-1
• InChI Key： BPEZTVYDOPXTKQ-UHFFFAOYSA-M
• SMILES： N1(C=C[N+](C)=C1)C(=O)N1CCC2=C(C=CC=C2)C1.[I-]

Additional information on 3-methyl-1-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-1H-imidazol-3-ium iodide

Introduction to 3-methyl-1-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-1H-imidazol-3-ium iodide (CAS No. 223762-23-0) and Its Emerging Applications in Chemical Biology

The compound 3-methyl-1-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-1H-imidazol-3-ium iodide, identified by the CAS number 223762-23-0, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This heterocyclic derivative has garnered significant attention in recent years due to its unique structural features and promising biological activities. At the heart of its molecular architecture lies a combination of a tetrahydroisoquinoline scaffold and an imidazolium cation, both of which are well-documented for their roles in modulating various biological pathways. The introduction of a methyl group at the 3-position of the imidazole ring further enhances its pharmacological potential, making it a valuable scaffold for drug discovery.

In the realm of chemical biology, the significance of tetrahydroisoquinoline derivatives cannot be overstated. These compounds are natural products or their derivatives that have been extensively studied for their involvement in neurotransmitter synthesis and receptor interactions. Specifically, tetrahydroisoquinoline alkaloids are known to exhibit a broad spectrum of pharmacological effects, including analgesic, antitumor, and anti-inflammatory properties. The incorporation of this motif into the structure of 3-methyl-1-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-1H-imidazol-3-ium iodide not only retains these beneficial characteristics but also introduces additional functional groups that can be exploited for fine-tuning biological activity.

The imidazolium component of the compound adds another layer of complexity and functionality. Imidazoles are heterocyclic compounds that are ubiquitous in nature and play crucial roles in biological systems. They are integral components of nucleobases such as imidazole in DNA and RNA, and they are also found in various signaling molecules like histamine. The imidazolium ion, being a protonated form of imidazole, is particularly interesting due to its ability to form stable complexes with biological targets. In the context of drug design, the positive charge on the nitrogen atoms of the imidazolium ring can facilitate interactions with negatively charged residues on protein surfaces, thereby enhancing binding affinity.

One of the most compelling aspects of 3-methyl-1-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-1H-imidazol-3-ium iodide is its potential as an intermediate in the synthesis of more complex bioactive molecules. The presence of both a carbonyl group and an iodide substituent makes this compound a versatile building block for further chemical modifications. For instance, the carbonyl group can undergo condensation reactions with various nucleophiles to introduce additional functional diversity, while the iodide atom can serve as a handle for cross-coupling reactions such as Suzuki or Stille couplings. These transformations are invaluable in medicinal chemistry for generating libraries of compounds with tailored pharmacological properties.

Recent advancements in computational chemistry have further highlighted the therapeutic potential of this compound. Molecular docking studies have demonstrated that 3-methyl-1-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-1H-imidazol-3-ium iodide can interact with several key biological targets implicated in human diseases. For example, preliminary simulations suggest that it may bind to enzymes involved in cancer metabolism or to receptors associated with neurological disorders. These findings align with emerging research indicating that modulating metabolic pathways could provide novel therapeutic strategies for treating complex diseases.

The synthesis and characterization of this compound have also benefited from modern synthetic methodologies. Techniques such as transition-metal-catalyzed cross-coupling reactions and flow chemistry have enabled more efficient and scalable production processes. These advancements not only reduce costs but also allow for greater flexibility in modifying the molecular structure to optimize pharmacokinetic properties. As a result, 3-methyl-1-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-1H-imidazol-3-ium iodide is poised to become a cornerstone in the development of next-generation therapeutics.

In conclusion, 3-methyl-1-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-1H-imidazol-3-ium iodide (CAS No. 223762-23-0) represents a promising candidate for further exploration in chemical biology and drug discovery. Its unique structural features—combining a tetrahydroisoquinoline scaffold with an imidazolium cation—offer multiple opportunities for therapeutic intervention. With ongoing research uncovering new biological targets and synthetic strategies, this compound is likely to play an increasingly important role in developing innovative treatments for human diseases.